![molecular formula C11H12N2O2S B2418855 (1-Ethyl-1H-benzoimidazol-2-ylsulfanyl)-acetic acid CAS No. 333435-51-1](/img/structure/B2418855.png)
(1-Ethyl-1H-benzoimidazol-2-ylsulfanyl)-acetic acid
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Description
(1-Ethyl-1H-benzoimidazol-2-ylsulfanyl)-acetic acid is a useful research compound. Its molecular formula is C11H12N2O2S and its molecular weight is 236.29. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Luminescent Properties and Coordination Polymers
(Zhu, Ji, Zhang, & Gou, 2009) studied the hydrothermal reaction of CdI2 with BMSA, leading to a 1D Cd2+ coordination polymer with unique luminescent properties. The polymer features an inorganic skeleton chain with benzoimidazole-2-thiol as organic building blocks, demonstrating a broad luminescence with emission maxima at 390 nm.
Antimicrobial Activity
(Salahuddin, Shaharyar, Mazumder, & Abdullah, 2017) described the synthesis of 1,3,4-oxadiazole bearing 1H-benzimidazole derivatives and their evaluation for antimicrobial activity. Some compounds showed significant activity against Escherichia coli, Staphylococcus aureus, Candida albicans, and Aspergillus flavus.
Fluorescence Applications
(Wei, Babich, Ouellette, & Zubieta, 2006) explored tridentate ligands derived from benzimidazole for fluorescence applications. They synthesized complexes with a rhenium tricarbonyl core, showing potential in luminescence spectroscopy.
Metal Complex Synthesis
(Yousif, Muaiad, & Adil, 2011) reported the synthesis of metal complexes using (Benzothiazol-2-ylsulfanyl)-acetic acid with metals like Fe(II), Mn(II), Co(II), Hg(II), and Cr(III). These complexes, characterized by various spectroscopic methods, proposed monomer structures.
Synthesis of Pyrrol-2-ylsulfanyl Alkanoic Acids
(Rudyakova, Mirskova, & Levkovskaya, 2008) synthesized (1-Benzyl-1H-pyrrol-2-ylsulfanyl)acetic acid and related compounds. These novel syntheses involved reactions with thiourea, iodine, and halogen-substituted alkanoic acids.
Biological Activity of Imidazo[1,2-a]benzimidazole Derivatives
(Anisimova, Tolpygin, Spasov, Serdyuk, & Sukhov, 2011) synthesized ethyl esters of imidazo[1,2-a]benzimidazole derivatives and studied their biological activities, including fungicidal, antimicrobial, and effects on brain rhythmogenesis.
Properties
IUPAC Name |
2-(1-ethylbenzimidazol-2-yl)sulfanylacetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O2S/c1-2-13-9-6-4-3-5-8(9)12-11(13)16-7-10(14)15/h3-6H,2,7H2,1H3,(H,14,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFHMOWCRFNUPGT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=CC=CC=C2N=C1SCC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>35.4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24801752 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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